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Compound Name: Phenyl 3-phenylpropyl sulfone

Cat. No.: B097797

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-Phenylpropylsulfonyl)benzene, also known as Phenyl 3-phenylpropyl sulfone, is an
organic compound belonging to the sulfone class. Sulfones are characterized by a sulfonyl
functional group flanked by two carbon atoms. The presence of two phenyl rings in its structure
makes it a diaryl sulfone derivative with potential applications in medicinal chemistry and
materials science. This document provides a comprehensive overview of its chemical
properties, synthesis, and known biological context.

Chemical Identity and Properties

The formal IUPAC name for this compound is 3-(benzenesulfonyl)propylbenzene.[1] It is
registered under CAS Number 17494-61-0.[1]

Table 1: Physicochemical and Computed Properties
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Property Value Source
3-
IUPAC Name (benzenesulfonyl)propylbenze [1]
ne
Phenyl 3-phenylpropy! sulfone,
Synonyms 1-(Phenylsulfonyl)-3- [1]
phenylpropane
CAS Number 17494-61-0 [1]
Molecular Formula C15H1602S [1]
Molecular Weight 260.4 g/mol [1]
Exact Mass 260.08710092 Da [1112]
Topological Polar Surface Area  42.5 A2 [1][2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor
ydrog p 5 2]
Count
Rotatable Bond Count 4 [2]
XLogP3-AA 34 [2]

Experimental Protocols
Synthesis of 1-(3-Phenylpropylsulfonyl)benzene

While a specific, detailed experimental protocol for the synthesis of 1-(3-

phenylpropylsulfonyl)benzene was not found in the immediate search, a general and plausible

synthetic route can be devised based on standard organic chemistry principles for sulfone

synthesis. A common method involves the oxidation of the corresponding sulfide.

Hypothetical Synthesis Workflow:

e Thiol-Ene Reaction: Reaction of thiophenol with 3-phenyl-1-propene under radical initiation

to form Phenyl 3-phenylpropy! sulfide.
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» Oxidation: Oxidation of the resulting sulfide to the sulfone using a suitable oxidizing agent
like hydrogen peroxide in acetic acid, or meta-chloroperoxybenzoic acid (m-CPBA).

Detailed Hypothetical Protocol (Oxidation Step):

» Materials: Phenyl 3-phenylpropyl sulfide, hydrogen peroxide (30% solution), glacial acetic
acid, distilled water, diethyl ether, anhydrous magnesium sulfate, sodium bicarbonate.

e Procedure:

o Dissolve Phenyl 3-phenylpropyl sulfide (1 equivalent) in glacial acetic acid in a round-
bottom flask equipped with a magnetic stirrer and a reflux condenser.

o Slowly add hydrogen peroxide (2.2 equivalents) to the solution. The reaction is exothermic
and may require cooling in an ice bath to maintain a controlled temperature.

o After the initial exotherm subsides, heat the mixture to reflux for 2-4 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and pour it into a beaker
of cold water.

o Extract the agueous mixture with diethyl ether (3 x volume).

o Combine the organic layers and wash sequentially with a saturated solution of sodium
bicarbonate and then with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator.

o The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) or by column chromatography on silica gel.

Biological Context and Potential Applications

Direct biological activity or signaling pathway involvement for 1-(3-
phenylpropylsulfonyl)benzene is not extensively documented in publicly available literature.
However, the broader class of benzenesulfonamides and related sulfone derivatives are known
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for a wide range of biological activities, including antimicrobial, anti-inflammatory, and
anticancer effects.[3][4]

Derivatives of benzenesulfonamides have been investigated for their potential as:

Anti-inflammatory agents: Some compounds have shown significant inhibition of
carrageenan-induced rat-paw edema.[3][4]

o Antimicrobial agents: Various derivatives exhibit activity against bacteria such as E. coli and
S. aureus, and fungi like C. albicans.[3][4]

o Antioxidants: Certain benzenesulfonamides have demonstrated antioxidant properties
comparable to Vitamin C.[3]

e Enzyme inhibitors: Hybrid molecules of benzenesulfonamide and piperazine have shown
inhibitory potential against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase
(BChE), and tyrosinase.[5]

o Cardiovascular agents: Some sulfonamide derivatives have been studied for their effects on
blood pressure and cardiovascular disorders.[6][7]

Given that 1-(3-phenylpropylsulfonyl)benzene shares the core benzenesulfonyl moiety, it could
be a candidate for synthesis and screening in drug discovery programs targeting similar
pathways. Its specific activity would need to be determined through dedicated biological
assays.

Visualizations
Logical Workflow for Synthesis

The following diagram illustrates a logical workflow for the synthesis and characterization of 1-
(3-phenylpropylsulfonyl)benzene.
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Purification & Characterization

Synthesis

Thiophenol + " Oxidation
3-Phenyl-1-propene Phenyl 3-phenylpropyl sulfide H (e.9., H202/AcOH) HCrude 1-(: p )benzene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubchem.ncbi.nim.nih.gov [pubchem.ncbi.nlm.nih.gov]

2. 2-Phenyl-propylsulfonyl-benzene | C15H1602S | CID 12460133 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

4. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

5. Novel benzene sulfonamide-piperazine hybrid compounds: design, synthesis, antioxidant,
enzyme inhibition activities and docking, ADME profiling studies - PubMed
[pubmed.ncbi.nim.nih.gov]

6. periodicos.cerradopub.com.br [periodicos.cerradopub.com.br]
7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-
Phenylpropylsulfonyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097797#iupac-name-for-phenyl-3-phenylpropyl-
sulfone]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b097797?utm_src=pdf-body-img
https://www.benchchem.com/product/b097797?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-3-phenylpropyl-sulfone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-propylsulfonyl-benzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-propylsulfonyl-benzene
https://www.researchgate.net/publication/335887588_Biological_Activity_Evaluation_of_Some_New_Benzenesulphonamide_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC6759663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6759663/
https://pubmed.ncbi.nlm.nih.gov/38909275/
https://pubmed.ncbi.nlm.nih.gov/38909275/
https://pubmed.ncbi.nlm.nih.gov/38909275/
https://periodicos.cerradopub.com.br/bjs/article/download/540/441/3450
https://www.researchgate.net/publication/379531348_Biological_activity_of_a_benzene_sulfonamide_on_perfusion_pressure_and_coronary_resistance_using_an_isolated_rat_heart_model
https://www.benchchem.com/product/b097797#iupac-name-for-phenyl-3-phenylpropyl-sulfone
https://www.benchchem.com/product/b097797#iupac-name-for-phenyl-3-phenylpropyl-sulfone
https://www.benchchem.com/product/b097797#iupac-name-for-phenyl-3-phenylpropyl-sulfone
https://www.benchchem.com/product/b097797#iupac-name-for-phenyl-3-phenylpropyl-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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